Cas no 2034506-63-1 (3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea)

3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea structure
2034506-63-1 structure
Product Name:3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea
CAS No:2034506-63-1
MF:C21H21F3N4O
MW:402.412854909897
CID:5335811
Update Time:2025-05-17

3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea
    • 1-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea
    • 3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea
    • Inchi: 1S/C21H21F3N4O/c1-14-19(16-7-4-3-5-8-16)15(2)28(27-14)12-11-25-20(29)26-18-10-6-9-17(13-18)21(22,23)24/h3-10,13H,11-12H2,1-2H3,(H2,25,26,29)
    • InChI Key: XLHFJEAJFUAQCJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)NC(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 539
  • XLogP3: 4.2
  • Topological Polar Surface Area: 59

3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea Pricemore >>

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Additional information on 3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea

Professional Overview of 3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 2034506-63-1)

3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 2034506-63-1) is a specialized urea derivative with a unique molecular structure that combines a pyrazole ring and a trifluoromethylphenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the trifluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable candidate for further studies.

The chemical structure of 3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea features a urea linkage, which is known for its ability to form hydrogen bonds, thereby improving binding affinity to biological targets. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases. The pyrazole moiety, a common pharmacophore, further enhances its versatility in medicinal chemistry.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their widespread use in pharmaceuticals and agrochemicals. 3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea aligns with this trend, offering a promising scaffold for the development of novel therapeutics. Its lipophilicity and electron-withdrawing properties make it an attractive candidate for optimizing drug-like properties.

From a synthetic perspective, the preparation of 3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea involves multi-step organic transformations, including condensation reactions and functional group manipulations. Researchers are exploring greener synthetic routes to improve yield and reduce environmental impact, reflecting the broader shift toward sustainable chemistry practices. The compound's high purity and structural integrity are critical for its performance in downstream applications.

The agrochemical industry has also shown interest in 3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea, particularly for its potential as a pesticide intermediate. The trifluoromethyl group is known to enhance the bioactivity of agrochemicals, offering improved pest control and resistance management. As global food security becomes a pressing issue, innovations in crop protection chemicals are gaining traction, positioning this compound as a valuable asset in the field.

Market dynamics indicate a rising demand for specialty chemicals like 3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea, driven by advancements in personalized medicine and precision agriculture. Pharmaceutical companies are investing heavily in small-molecule drug discovery, while agrochemical firms are focusing on sustainable pest management solutions. This dual applicability underscores the compound's commercial potential.

In conclusion, 3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 2034506-63-1) represents a compelling example of modern chemical innovation. Its unique structure, combined with its diverse applications in pharmaceuticals and agrochemicals, makes it a subject of ongoing research and development. As the scientific community continues to explore its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.

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